Cas no 928025-62-1 (tert-butyl (3R)-3-(2-methylpropyl)piperazine-1-carboxylate)

tert-butyl (3R)-3-(2-methylpropyl)piperazine-1-carboxylate structure

928025-62-1 structure

Product Name:tert-butyl (3R)-3-(2-methylpropyl)piperazine-1-carboxylate

CAS No:928025-62-1

MF:C₁₃H₂₆N₂O₂

MW:242.357743740082

MDL:MFCD07772108

CID:803213

PubChem ID:24820548

Update Time:2024-10-26

tert-butyl (3R)-3-(2-methylpropyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (S)-tert-Butyl 3-isobutylpiperazine-1-carboxylate
- (S)-1-Boc-3-isobutyl-piperazine
- 1-Piperazinecarboxylic acid, 3-(2-methylpropyl)-, 1,1-dimethylethyl ester, (3S)-
- 1,1-Dimethylethyl (3S)-3-(2-methylpropyl)-1-piperazinecarboxylate (ACI)
- tert-butyl (3R)-3-(2-methylpropyl)piperazine-1-carboxylate
- MFCD07772108
- tert-butyl (3S)-3-isobutylpiperazine-1-carboxylate
- STL555215
- F52933
- tert-Butyl (3S)-3-(2-methylpropyl)piperazine-1-carboxylate
- (S)-tert-butyl3-isobutylpiperazine-1-carboxylate
- LSZJZDBPJNYEIE-NSHDSACASA-N
- DB-002993
- (S)-1-BOC-3-ISOBUTYLPIPERAZINE
- MS-20214
- t-Butyl (3S)-3-(2-methylpropyl)piperazine-1-carboxylate
- 1-Piperazinecarboxylicacid,3-(2-methylpropyl)-,1,1-dimethylethyl ester,(3S)-
- DTXSID30647563
- J-502365
- SCHEMBL10219117
- BBL101419
- 928025-62-1
- AKOS005258455
- tert-butyl (S)-3-isobutylpiperazine-1-carboxylate
- MDL： MFCD07772108
- Inchi： 1S/C13H26N2O2/c1-10(2)8-11-9-15(7-6-14-11)12(16)17-13(3,4)5/h10-11,14H,6-9H2,1-5H3/t11-/m0/s1
- InChI Key： LSZJZDBPJNYEIE-NSHDSACASA-N
- SMILES： C(N1CCN[C@@H](CC(C)C)C1)(=O)OC(C)(C)C

Computed Properties

Exact Mass: 242.199
Monoisotopic Mass: 242.199
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 259
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.6A^2
XLogP3: 2.2

Experimental Properties

Density: 0.962
Boiling Point: 315.5°Cat760mmHg
Flash Point: 144.6°C
Refractive Index: 1.458
PSA: 41.57000
LogP: 2.50810

tert-butyl (3R)-3-(2-methylpropyl)piperazine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB02633-1g	Tert-butyl (3s)-3-(2-methylpropyl)piperazine-1-carboxylate	928025-62-1	95%	1g	$609	2023-09-07
TRC	B663733-50mg	(S)-1-Boc-3-isobutyl-piperazine	928025-62-1		50mg	$ 50.00	2022-06-07
TRC	B663733-100mg	(S)-1-Boc-3-isobutyl-piperazine	928025-62-1		100mg	$ 70.00	2022-06-07
TRC	B663733-500mg	(S)-1-Boc-3-isobutyl-piperazine	928025-62-1		500mg	$ 295.00	2022-06-07
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB02633-5g	Tert-butyl (3s)-3-(2-methylpropyl)piperazine-1-carboxylate	928025-62-1	95	5g	$670	2021-05-11
abcr	AB495435-1 g	t-Butyl (3S)-3-(2-methylpropyl)piperazine-1-carboxylate; .	928025-62-1		1g	€435.80	2023-04-19
Chemenu	CM130227-1g	tert-butyl (S)-3-isobutylpiperazine-1-carboxylate	928025-62-1	95%	1g	$***	2023-05-29
Chemenu	CM130227-1g	tert-butyl (S)-3-isobutylpiperazine-1-carboxylate	928025-62-1	95%	1g	$299	2021-08-05
Chemenu	CM130227-5g	tert-butyl (S)-3-isobutylpiperazine-1-carboxylate	928025-62-1	95%	5g	$898	2021-08-05
Alichem	A139002852-1g	(S)-tert-Butyl 3-isobutylpiperazine-1-carboxylate	928025-62-1	95%	1g	$339.20	2023-08-31

tert-butyl (3R)-3-(2-methylpropyl)piperazine-1-carboxylate Production Method

Production Method 1

24424-99-5

928025-62-1

Reaction Conditions

1.1 Solvents: 1,2-Dichloroethane ; 60 min, 40 °C
1.2 Reagents: Triethylamine Solvents: Acetonitrile ; 3 h, rt
1.3 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ; 5 min, rt
1.4 Reagents: Diisopropyl azodicarboxylate ; 3.5 h, rt
1.5 Reagents: 1-Octanethiol , 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Acetonitrile ; 15 min, rt

Reference

: Expedite Protocol for Construction of Chiral Regioselectively N-Protected Monosubstituted Piperazine, 1,4-Diazepane, and 1,4-Diazocane Building Blocks

Crestey, Francois; Witt, Matthias; Jaroszewski, Jerzy W.; Franzyk, Henrik, Journal of Organic Chemistry, 2009, 74(15), 5652-5655